Cas no 61561-54-4 (Benzeneacetic acid, 2-(3-methylbenzoyl)-)
61561-54-4 structure
Product Name:Benzeneacetic acid, 2-(3-methylbenzoyl)-
CAS No:61561-54-4
MF:C16H14O3
MW:254.280564785004
CID:474807
PubChem ID:15621215
Update Time:2025-04-19
Benzeneacetic acid, 2-(3-methylbenzoyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzeneacetic acid, 2-(3-methylbenzoyl)-
- 2-[2-(3-methylbenzoyl)phenyl]acetic acid
- DTXSID00575920
- [2-(3-Methylbenzoyl)phenyl]acetic acid
- 61561-54-4
-
- Inchi: 1S/C16H14O3/c1-11-5-4-7-13(9-11)16(19)14-8-3-2-6-12(14)10-15(17)18/h2-9H,10H2,1H3,(H,17,18)
- InChI Key: VZHKYVMZDSDDFW-UHFFFAOYSA-N
- SMILES: O=C(C1C=CC=C(C)C=1)C1C=CC=CC=1CC(=O)O
Computed Properties
- Exact Mass: 254.09432
- Monoisotopic Mass: 254.094294304g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 337
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 54.4Ų
Experimental Properties
- PSA: 54.37
Benzeneacetic acid, 2-(3-methylbenzoyl)- Related Literature
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
61561-54-4 (Benzeneacetic acid, 2-(3-methylbenzoyl)-) Related Products
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